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Compound of Interest

Compound Name: 1-Dodecene, 12-iodo-

Cat. No.: B12545230 Get Quote

Essential Safety and Handling Guide for 1-
Iodododecane
For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1-Iodododecane (CAS 4292-19-7). Adherence to these guidelines is

critical for ensuring laboratory safety and procedural accuracy.

Chemical Identifier:

Name: 1-Iodododecane

Synonyms: Dodecyl iodide, Lauryl iodide, n-Dodecyl iodide[1][2][3]

CAS Number: 4292-19-7[1][2][3]

Molecular Formula: C12H25I[3]

Primary Hazards:

Causes skin irritation.[1][4]

Causes serious eye irritation.[1][4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12545230?utm_src=pdf-interest
https://www.fishersci.com/store/msds?partNumber=AC250091000&countryCode=US&language=en
https://m.chemicalbook.com/ProductChemicalPropertiesCB0493695_EN.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11909~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2014:15:50~~1-Iodododecane~~
https://www.fishersci.com/store/msds?partNumber=AC250091000&countryCode=US&language=en
https://m.chemicalbook.com/ProductChemicalPropertiesCB0493695_EN.htm
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11909~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2014:15:50~~1-Iodododecane~~
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA11909~~PDF~~MTR~~CGV4~~EN~~2025-09-09%2014:15:50~~1-Iodododecane~~
https://www.fishersci.com/store/msds?partNumber=AC250091000&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodododecane
https://www.fishersci.com/store/msds?partNumber=AC250091000&countryCode=US&language=en
https://pubchem.ncbi.nlm.nih.gov/compound/1-Iodododecane
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12545230?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


May cause respiratory irritation.[1][5]

Personal Protective Equipment (PPE)
The following table summarizes the required personal protective equipment for handling 1-

Iodododecane.

Protection Type Specification Source

Eye and Face Protection

Chemical safety goggles or

face shield. Conforming to

OSHA's 29 CFR 1910.133 or

European Standard EN166.

[1]

Hand Protection

Wear appropriate protective

gloves to prevent skin

exposure.

[1]

Body Protection

Wear appropriate protective

clothing to prevent skin

exposure.

[1]

Respiratory Protection

Use only outdoors or in a well-

ventilated area. If irritation or

other symptoms are

experienced, use a

NIOSH/MSHA or European

Standard EN 149 approved

respirator.

[1][5]

Experimental Protocol: Safe Handling and Disposal
Workflow
The following diagram outlines the standard operating procedure for the safe handling of 1-

Iodododecane from initial preparation to final disposal.
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Workflow for Safe Handling of 1-Iodododecane

Preparation

Handling

Storage

Spill & Emergency

Disposal

Don Appropriate PPE

Ensure Proper Ventilation

Handle in a well-ventilated area

Proceed to handling

Avoid contact with skin and eyes Evacuate and ventilate area

In case of spill

Avoid inhalation of vapor or mist

Keep container tightly closed

After handling

Store in a cool, dry, well-ventilated place

Protect from light

Absorb with inert material

Collect in a suitable, closed container for disposal

Dispose of in accordance with local, regional, and national regulations

For disposal

Do not empty into drains

Click to download full resolution via product page

Safe handling workflow for 1-Iodododecane.
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Procedural Guidance
Pre-Handling Checklist:

Verify Ventilation: Ensure the work area, whether a fume hood or a well-ventilated laboratory

space, is functioning correctly.[1]

Inspect PPE: Check that all personal protective equipment is in good condition and

appropriate for handling an irritant.

Locate Emergency Equipment: Confirm the location and accessibility of safety showers and

eyewash stations.[1]

Review SDS: Read the Safety Data Sheet for 1-Iodododecane before beginning work.

Step-by-Step Handling Procedure:
Don PPE: Put on all required personal protective equipment as specified in the table above.

Chemical Handling:

Work in a well-ventilated area to avoid inhalation of vapors or mists.[6]

Avoid direct contact with skin and eyes.[6]

Wash hands thoroughly after handling.[1]

Storage:

Keep the container tightly closed when not in use.[1][6]

Store in a cool, dry, and well-ventilated place away from direct sunlight and incompatible

materials such as strong oxidizing agents and strong bases.[1][3][6]

Emergency and Spill Response:
Skin Contact: Wash off immediately with soap and plenty of water. Consult a physician if

irritation persists.[1][6]
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Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a

physician.[1][6]

Inhalation: Move the person into fresh air. If not breathing, give artificial respiration. Consult a

physician.[6]

Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[6]

Spill:

Ensure adequate ventilation and evacuate personnel to safe areas.[6]

Use personal protective equipment during cleanup.[6]

Soak up the spill with an inert absorbent material and place it in a suitable, closed

container for disposal.[1][6]

Do not let the product enter drains.[6]

Disposal Plan:
Dispose of waste in accordance with all local, regional, and national regulations.[1]

Leave the chemical in its original container and do not mix it with other waste.[6]

Handle uncleaned containers as you would the product itself.[6]

Chemical waste generators must determine if a discarded chemical is classified as

hazardous waste.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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